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Compound of Interest

Compound Name: 1-(3-Methoxypyridin-2-yl)ethanone

Cat. No.: B1321859 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of the compound 1-(3-Methoxypyridin-2-yl)ethanone (also known as 2-acetyl-3-

methoxypyridine). This document collates available data on its physical constants, provides

detailed experimental protocols for its synthesis and characterization, and presents a logical

workflow for its preparation.

Core Compound Properties
1-(3-Methoxypyridin-2-yl)ethanone is a substituted pyridine derivative with potential

applications as a building block in medicinal chemistry and materials science. A summary of its

key identifiers and physical properties is presented below.
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Property Value Source

CAS Number 379227-03-9 Commercial Suppliers

Molecular Formula C₈H₉NO₂ Commercial Suppliers

Molecular Weight 151.16 g/mol Commercial Suppliers

Boiling Point
238.8 ± 20.0 °C at 760 mmHg

(Calculated)
Sigma-Aldrich

Melting Point

Not available (Described as a

"Solid-Liquid Mixture" or

"colorless oil")

Sigma-Aldrich, ChemicalBook

Physical Appearance
Colorless to off-white solid-

liquid mixture or colorless oil
ChemicalBook

Note on Physical State: The available data regarding the precise melting point of 1-(3-
Methoxypyridin-2-yl)ethanone is inconclusive. The description as both a "solid-liquid mixture"

and a "colorless oil" suggests that its melting point is likely near ambient room temperature.

Further experimental determination is required for a definitive value.

Experimental Protocols
Synthesis of 1-(3-Methoxypyridin-2-yl)ethanone
A common synthetic route to prepare 1-(3-Methoxypyridin-2-yl)ethanone involves the

Grignard reaction of a methoxypyridine derivative with a suitable acetylating agent. A detailed

experimental protocol is as follows:

Materials:

2-Cyano-3-methoxypyridine

Methylmagnesium iodide (or bromide) solution in a suitable solvent (e.g., THF or diethyl

ether)

Anhydrous tetrahydrofuran (THF)
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2 N Hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate

Water

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Under a nitrogen atmosphere, dissolve 2-cyano-3-methoxypyridine in anhydrous THF in a

three-necked flask equipped with a magnetic stirrer and a dropping funnel.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add the methylmagnesium iodide solution dropwise to the reaction mixture while

maintaining the temperature at 0 °C.

After the addition is complete, continue to stir the reaction mixture at 0 °C for an additional 2

hours.

Upon completion of the reaction (which can be monitored by thin-layer chromatography),

quench the reaction by the slow addition of water at 0 °C.

Adjust the pH of the resulting solution to approximately 7 using 2 N hydrochloric acid.

Extract the aqueous layer with ethyl acetate (typically 3 portions).

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure to obtain

the crude product.

Purify the crude product by silica gel column chromatography, typically using a gradient of

hexane and ethyl acetate as the eluent, to yield pure 1-(3-methoxypyridin-2-yl)ethanone
as a colorless oil.
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General Protocol for Melting Point Determination
For a substance that is a solid or a semi-solid at room temperature, the melting point can be

determined using a standard melting point apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of the solid compound

Procedure:

Ensure the sample is dry and finely powdered.

Introduce a small amount of the powdered sample into the open end of a capillary tube.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. The packed sample height should be 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a steady rate (e.g., 10-20 °C per minute) for a preliminary determination.

Observe the sample through the magnifying lens. Note the temperature at which the first

drop of liquid appears (the onset of melting) and the temperature at which the last solid

particle melts (completion of melting). This provides the melting range.

For a more accurate determination, repeat the process with a fresh sample, heating rapidly

to about 15-20 °C below the approximate melting point observed in the first trial, and then

reduce the heating rate to 1-2 °C per minute through the melting range.

General Protocol for Boiling Point Determination (Micro
Method)
For a liquid sample, the boiling point can be determined using a micro boiling point method.
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Materials:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of the liquid compound

Procedure:

Attach a small test tube containing 0.2-0.5 mL of the liquid sample to a thermometer using a

rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

Place a capillary tube, with the sealed end up, into the small test tube.

Immerse the assembly into a Thiele tube or oil bath, ensuring the heat-transfer liquid is

above the level of the sample but below the opening of the test tube.

Heat the heating bath gently. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a slow stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary

tube. This indicates that the vapor pressure of the sample has overcome the atmospheric

pressure.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn back into the capillary tube.

Logical Workflow Visualization
As no specific signaling pathways involving 1-(3-Methoxypyridin-2-yl)ethanone have been

identified in the literature, the following diagram illustrates the logical workflow of its chemical
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synthesis.

Starting Materials:
- 2-Cyano-3-methoxypyridine

- Methylmagnesium Iodide

Grignard Reaction
(Anhydrous THF, 0°C)

Aqueous Workup
(Water, HCl)

Liquid-Liquid Extraction
(Ethyl Acetate)

Drying
(Anhydrous Na₂SO₄)

Solvent Removal
(Reduced Pressure)

Column Chromatography
(Silica Gel)

Final Product:
1-(3-Methoxypyridin-2-yl)ethanone

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(3-Methoxypyridin-2-yl)ethanone.

To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 1-(3-Methoxypyridin-2-yl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321859#physical-properties-like-melting-and-
boiling-point-of-1-3-methoxypyridin-2-yl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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